Cas no 871323-17-0 (1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- SR-01000917687-1
- 1-(2-methoxyphenyl)-5-methyl-N-(2-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxamide
- 1-(2-methoxyphenyl)-5-methyl-N-(2-methylsulfanylphenyl)triazole-4-carboxamide
- VU0509829-1
- Z108565242
- SR-01000917687
- F3126-1567
- STL022650
- 1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
- AKOS000651112
- 871323-17-0
- 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
-
- Inchi: 1S/C18H18N4O2S/c1-12-17(18(23)19-13-8-4-7-11-16(13)25-3)20-21-22(12)14-9-5-6-10-15(14)24-2/h4-11H,1-3H3,(H,19,23)
- InChI Key: LMUJATATPKEWPV-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1NC(C1=C(C)N(C2C=CC=CC=2OC)N=N1)=O
Computed Properties
- Exact Mass: 354.11504700g/mol
- Monoisotopic Mass: 354.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 94.3Ų
1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3126-1567-2mg |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-15mg |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 15mg |
$89.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-3mg |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-20μmol |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-1mg |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-5mg |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-25mg |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 25mg |
$109.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-20mg |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 20mg |
$99.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-30mg |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 30mg |
$119.0 | 2023-07-28 | |
Life Chemicals | F3126-1567-2μmol |
1-(2-methoxyphenyl)-5-methyl-N-[2-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide |
871323-17-0 | 90%+ | 2μmol |
$57.0 | 2023-07-28 |
1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Related Literature
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
Additional information on 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
Comprehensive Overview of 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-17-0)
1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug design and material science. The presence of both methoxyphenyl and methylsulfanylphenyl moieties in its structure enhances its binding affinity to biological targets, making it a promising candidate for further exploration.
In recent years, the scientific community has shown growing interest in triazole derivatives, particularly those with carboxamide functionalities, due to their broad-spectrum biological activities. Researchers are actively investigating the potential of CAS No. 871323-17-0 in areas such as enzyme inhibition, antimicrobial activity, and as a building block for more complex molecules. The compound's methylsulfanyl group is particularly noteworthy, as it can participate in hydrogen bonding and hydrophobic interactions, which are critical for molecular recognition in drug-receptor interactions.
The synthesis of 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, including click chemistry approaches for the triazole ring formation. This methodology aligns with the current trend toward sustainable and efficient synthetic routes, which is a hot topic in modern organic chemistry. The compound's CAS registry number 871323-17-0 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory frameworks.
From an industrial perspective, CAS No. 871323-17-0 is often discussed in the context of high-value fine chemicals and intermediates. Its structural complexity and functional groups make it a valuable scaffold for the development of novel agrochemicals and pharmaceuticals. For instance, the methoxyphenyl moiety is frequently associated with enhanced bioavailability and metabolic stability, which are key considerations in drug design. Similarly, the methylsulfanyl group can influence the compound's electronic properties, potentially leading to improved efficacy in target applications.
In the realm of computational chemistry, 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide has been the subject of molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These studies aim to predict its interactions with biological targets and optimize its properties for specific applications. The compound's triazole core is particularly amenable to such computational approaches, as it provides a rigid framework for modeling interactions.
Environmental and safety considerations are also paramount when working with CAS No. 871323-17-0. While the compound is not classified as hazardous under current regulations, proper handling and disposal practices are essential to ensure workplace safety and environmental protection. Researchers and manufacturers are increasingly adopting green chemistry principles to minimize the ecological footprint of such compounds, reflecting the broader societal shift toward sustainability.
The patent landscape surrounding 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide reveals a growing number of applications, particularly in the fields of crop protection and medicinal chemistry. Its potential as a lead compound for further optimization has spurred innovation in synthetic methodologies and formulation technologies. As the demand for novel bioactive molecules continues to rise, CAS No. 871323-17-0 is poised to play a significant role in addressing contemporary challenges in health and agriculture.
In conclusion, 1-(2-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of functional groups and structural motifs makes it a valuable subject for ongoing research and development. As scientific understanding of its properties deepens, this compound may unlock new opportunities in drug discovery, agrochemical innovation, and beyond.
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